Cas no 392325-57-4 (N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-5-nitro-1-benzothiophene-2-carboxamide)

• Product Name: N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-5-nitro-1-benzothiophene-2-carboxamide
• CAS No: 392325-57-4
• MF: C₁₇H₁₁N₃O₃S₂
• MW: 369.417540788651
• CID: 5768038
• PubChem ID: 5048520
• Update Time: 2025-11-06

N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-5-nitro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• F0447-0060
• N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-5-nitrobenzo[b]thiophene-2-carboxamide
• N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-5-nitro-1-benzothiophene-2-carboxamide
• 392325-57-4
• Oprea1_707070
• N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-5-nitro-1-benzothiophene-2-carboxamide
• AKOS024577772
• Benzo[b]thiophene-2-carboxamide, N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-5-nitro-

• Inchi： 1S/C17H11N3O3S2/c18-8-12-11-2-1-3-14(11)25-17(12)19-16(21)15-7-9-6-10(20(22)23)4-5-13(9)24-15/h4-7H,1-3H2,(H,19,21)
• InChI Key： JFGBEWIGEUXWHO-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CCC2)NC(C1=CC2C=C(C=CC=2S1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 369.02418357g/mol
• Monoisotopic Mass: 369.02418357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 155Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 533.8±50.0 °C(Predicted)
• pka: 11.36±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-5-nitro-1-benzothiophene-2-carboxamide

N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-5-nitro-1-benzothiophene-2-carboxamide (CAS No. 392325-57-4): A Comprehensive Overview

N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-5-nitro-1-benzothiophene-2-carboxamide (CAS No. 392325-57-4) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound, with its unique cyclopenta[b]thiophene and benzothiophene moieties, offers a wide range of potential applications, particularly in the development of novel pharmaceuticals and advanced materials. Its structural complexity and functional groups make it a subject of interest for researchers exploring new therapeutic agents and innovative material properties.

The molecular structure of N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-5-nitro-1-benzothiophene-2-carboxamide features a 3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl group linked to a 5-nitro-1-benzothiophene-2-carboxamide moiety. This combination of thiophene and benzothiophene rings, along with the presence of a nitro group and a cyano group, contributes to its distinctive chemical behavior. Researchers are particularly interested in how these functional groups influence the compound's reactivity, solubility, and potential biological activity.

One of the most exciting aspects of N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-5-nitro-1-benzothiophene-2-carboxamide is its potential application in drug discovery. The thiophene and benzothiophene scaffolds are known for their pharmacological relevance, often appearing in compounds with antimicrobial, anti-inflammatory, and anticancer properties. The nitro and cyano groups further enhance the compound's ability to interact with biological targets, making it a promising candidate for the development of new therapeutic agents. Recent studies have explored its potential as a kinase inhibitor, a class of drugs that are highly sought after in oncology research.

In addition to its pharmaceutical potential, N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-5-nitro-1-benzothiophene-2-carboxamide is also being investigated for its applications in materials science. The thiophene and benzothiophene units are commonly found in organic semiconductors, which are critical components in the development of flexible electronics, organic light-emitting diodes (OLEDs), and solar cells. The presence of the nitro and cyano groups could further tune the electronic properties of the compound, making it a valuable building block for advanced materials.

The synthesis of N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-5-nitro-1-benzothiophene-2-carboxamide typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers have optimized these synthetic routes to improve yield and purity, ensuring that the compound can be produced efficiently for both research and industrial applications. The compound's stability under various conditions is also a topic of interest, as it determines its suitability for long-term storage and use in different environments.

As the demand for innovative compounds in both the pharmaceutical and materials science sectors continues to grow, N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-5-nitro-1-benzothiophene-2-carboxamide stands out as a versatile and promising candidate. Its unique structural features and functional groups offer a wealth of opportunities for further research and development. Whether in the quest for new drugs or the creation of next-generation materials, this compound is poised to play a significant role in advancing scientific and technological frontiers.

For researchers and industry professionals seeking high-quality N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-5-nitro-1-benzothiophene-2-carboxamide, it is essential to source the compound from reputable suppliers who adhere to strict quality control standards. Proper handling and storage are also crucial to maintain the compound's integrity and ensure optimal performance in various applications. With ongoing advancements in synthetic chemistry and a deeper understanding of its properties, the future of this compound looks incredibly promising.